Cas no 136-85-6 (5-Methylbenzotriazole)

5-Methylbenzotriazole Properties

Names and Identifiers

• 5-Methyl-1H-benzo[d][1,2,3]triazole
• 5-Methylbenzotriazole, Pract.
• 5-Methylbenzotriazole
• TOLYTRIAZOLE
• 1H-Benzotriazole,5-methyl-
• 5-Methyl-1H-1,2,3-benzotriazole
• 5-Methyl-1H-benzo-1,2,3-triazole
• 5-methyl-1h-benzotriazol
• m-Tolylazoimide
• Retrocure G
• Vulkalent TM
• COBRATEC(R) TT 100
• METHYL-1H-BENZOTRIAZOLE
• METHYL BENZOTRIAZOLE
• 1-H-METHYLBENZOTRIAZOLE
• TOLYLTRIAZOLE
• 1H-Benzotriazole,4(5)-methyl-
• 1H-Benzotriazole,4(or5)-methyl-
• TTA
• 5-Methyl-1H-benzotriazole
• 5-Methyl-1H-benzotriazole Solution
• 6-METHYL-1H-BENZOTRIAZOLE
• 5MBT
• 5-methyl-1,2,3-benzotriazole
• 5-methyl-1-H-benzotriazole
• 6-methylbenzotriazole
• 6-Tolyltriazole
• Azimidotoluene
• m-Aziminotoluene
• 5-MBTA
• 1H-Benzotriazole,5-methyl- (8CI,9CI)
• Benzotriazole, 5-methyl- (6CI,7CI)
• 5-Tolyltriazole
• 6-Methyl-1,2,3-benzotriazole
• NSC 122012
• Tolutriazole
• TIMTEC-BB SBB007732
• 1H-BENZOTRIAZOLE, 5-METHYL-
• t56 bmnnj g1
• 1H-Benzotriazole, 6-methyl-
• 5-methyl-2H-benzotriazole
• O9DI72TU6U
• LRUDIIUSNGCQKF-UHFFFAOYSA-N
• CHEMBL2148100
• EINECS 205-265-8
• 5-Methyl-1H-benzo[d][1,2,3]triazole(Chunks or pellets)
• BENZOTRIAZOLE, 5-METHYL-
• 5-Methyl-1H-1,2,3-benzotriazole #
• 5-Me-BTR
• AKOS003234056
• 5-Methyl-1,3-benzotriazole
• 5-Methyl-1H-benzotriazole, Pract.
• BRN 0116658
• 5-Me-BT
• UNII-O9DI72TU6U
• CCRIS 6780
• 5-Methyl-1H-benzotriazole, analytical standard
• W-109487
• M0249
• Q17493530
• 5MeBT
• 6(or7)-Methyl-1H-benzo[d][1,2,3]triazole
• Tox21_303925
• BB 0243855
• SY036766
• FT-0620587
• NCGC00356952-01
• AKOS005061650
• AS-12986
• 5-Methyl-1H-benzotriazole, 98%
• CAS-136-85-6
• NSC-122012
• CS-0127964
• 136-85-6
• 5-METHYL-1H-BENZO(D)(1,2,3)TRIAZOLE
• H11245
• NS00008943
• NSC122012
• MFCD00005702
• 5Me-BT
• 5-Methyl-Benzotriazole
• DTXCID9018743
• 4-26-00-00144 (Beilstein Handbook Reference)
• SCHEMBL103309
• Retrocure G (Salt/Mix)
• CHEBI:83455
• AC-16224
• METHYL-1H-BENZOTRIAZOLE. 5-
• 6-Methyl-1,3-benzotriazole
• VERZONE VT 120M
• Vulkalent TM (Salt/Mix)
• WLN: T56 BMNNJ G1
• DTXSID1038743
• 5-METHYL-3H-1,2,3-BENZOTRIAZOLE
• 6-tolyltriazole
• 6-Methylbenzotriazole
• 5-Methyl-1,2,3-benzotriazole
• 6-Methyl-1H-benzotriazole
• HY-W086988
• +Expand

• MDL： MFCD00005702
• InChIKey： LRUDIIUSNGCQKF-UHFFFAOYSA-N
• Inchi： 1S/C7H7N3/c1-5-2-3-6-7(4-5)9-10-8-6/h2-4H,1H3,(H,8,9,10)
• SMILES： N1=C2C([H])=C(C([H])([H])[H])C([H])=C([H])C2=NN1[H]
• BRN： 0116658

Computed Properties

• Exact Mass: 133.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.064
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• LogP: 1.26630
• PSA: 41.57000
• Refractive Index: 1.5341 (estimate)
• Water Partition Coefficient: 6.0G/L(25ºC)
• Boiling Point: 210-212 °C/12 mmHg(lit.)
• Melting Point: 80-82 °C (lit.)
• Flash Point: 210-212°C/12mm
• Color/Form: Light brown powder.
• Solubility: It is easily soluble in methanol, acetone, cyclohexane, ether, etc., but poorly soluble in water and petroleum solvents. The aqueous solution is weakly acidic with a pH value of 5.5-6.5. It is stable to acids and bases, and can form stable metal salts with alkali metal ions.
• Sensitiveness: Sensitive to heat
• λmax: 276(H2O)(lit.)
• Density: 1.1873 (rough estimate)

5-Methylbenzotriazole Security Information

• Symbol: GHS07
• RTECS：DM1400000
• WGK Germany：3
• Safety Term：S26-S36-S38
• Safety Instruction： S26-S36-S38
• Risk Phrases：R22; R37
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

5-Methylbenzotriazole Customs Data

• HS CODE：29339900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons